Cas no 1955547-63-3 (4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride)

• Product Name: 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride
• CAS No: 1955547-63-3
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• MDL: MFCD29762615
• CID: 5192487
• PubChem ID: 122235945
• Update Time: 2025-06-14

4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolemethanamine, 4-methyl-2-(1-methylethyl)-, hydrochloride (1:1)
• 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride

• MDL： MFCD29762615
• Inchi： 1S/C8H14N2O.ClH/c1-5(2)8-10-6(3)7(4-9)11-8;/h5H,4,9H2,1-3H3;1H
• InChI Key： SHNDZDVMEFCYBO-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=C(CN)O1)(C)C.Cl

Additional information on 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride

Research Brief on 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine Hydrochloride (CAS: 1955547-63-3)

The compound 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride (CAS: 1955547-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research involves the synthesis and optimization of 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a multi-step process involving the condensation of specific precursors under controlled conditions, followed by hydrochloride salt formation. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for specific receptors, suggesting potential applications in neurological and psychiatric disorders. For instance, a recent preprint on bioRxiv highlighted its efficacy in animal models of anxiety and depression, with a favorable safety profile compared to existing therapeutics. These findings underscore the compound's potential as a next-generation therapeutic agent.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride and its target proteins. Researchers have identified key amino acid residues involved in these interactions, which could inform the design of more potent and selective analogs. Such structural insights are invaluable for the rational development of derivatives with enhanced therapeutic properties.

In addition to its neurological applications, 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride has also been explored for its anti-inflammatory and antimicrobial properties. A 2024 study in the European Journal of Medicinal Chemistry reported its inhibitory effects on specific inflammatory pathways, suggesting potential use in treating chronic inflammatory conditions. Concurrently, preliminary data from another study indicated its activity against certain drug-resistant bacterial strains, opening avenues for its development as an antimicrobial agent.

Despite these promising findings, challenges remain in the development of 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic optimization and toxicological assessments to ensure the compound's suitability for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-methyl-2-(propan-2-yl)-1,3-oxazol-5-ylmethanamine hydrochloride (CAS: 1955547-63-3) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties, coupled with recent advancements in synthesis and mechanistic understanding, highlight its potential as a therapeutic agent for multiple indications. Continued research and development efforts will be crucial in translating these findings into clinically viable treatments.